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Compound of Interest |

Compound Name: 1-Methyl-L-histidine-d5
CAS No.: 1795786-96-7
Cat. No.: B1146690
. J

Executive Safety Directive

Status:NON-RADIOACTIVE / STABLE ISOTOPE Hazard Classification: Low Hazard (GHS
Unclassified) / General Chemical Waste

Immediate Operational Rule: Do NOT dispose of 1-Methyl-L-histidine-d5 (CAS: 1795786-96-
7) in radioactive waste streams. Despite the "labeled" designation, this compound contains
stable deuterium (

H) isotopes, not radioisotopes. Disposing of this as radioactive waste is a regulatory violation
and incurs unnecessary financial costs.

Treat this compound as Solid Organic Chemical Waste for high-temperature incineration.

Technical Characterization & Disposal Logic

To ensure the integrity of your waste stream management, you must understand the
physicochemical properties driving these disposal decisions. 1-Methyl-L-histidine-d5 is a
modified amino acid used primarily as an internal standard in mass spectrometry (LC-MS/MS).

Physicochemical Data Table
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Property

Specification

Operational Implication

Molecular Formula

Nitrogen-rich organic; suitable

for fuel blending/incineration.

Molecular Weight 174.21 g/mol N/A
Critical: Do not pour down
- drains.[1] While non-toxic, it
Solubility Water Soluble ) )
increases Chemical Oxygen
Demand (COD) in wastewater.
N N No risk of exothermic reaction
Stability Stable under normal conditions

in waste containers.

Isotope Type

Stable Deuterium (

H)

NO half-life. NO radiation

shielding required.

The Causality of Disposal Choice

e Why Incineration? Although amino acids are biologically benign, laboratory reagents are

often contaminated with trace solvents or buffers. High-temperature incineration (Waste

Code: Non-regulated Organic Solid) guarantees the destruction of the imidazole ring and

prevents accumulation in municipal water systems.

o Why Segregation? Mixing deuterated standards with halogenated solvents or heavy metals

complicates the waste profile, potentially triggering higher disposal fees or rejecting the

waste stream at the treatment facility.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. If you cannot complete a step (e.qg.,

cannot identify the solvent in a mixture), the system halts to prevent safety violations.

Phase A: Solid Waste (Pure Substance)

Applicable to: Expired powder, spilled solids, or contaminated weighing paper.
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o Containment: Transfer the solid material into a clear, wide-mouth polyethylene (HDPE) or
glass jar.

e Labeling: Apply a hazardous waste tag.

o Constituents: Write "1-Methyl-L-histidine-d5" (99%) and "Deuterium Oxide" (trace, if
applicable).

o Hazard Checkbox: Select "Non-Hazardous" or "Irritant” (depending on local institutional
policy for general reagents).

o Segregation: Place the jar in the Solid Organic Waste drum.

o Validation Check: Ensure no oxidizers (e.g., nitrates, permanganates) are present in the
same drum.

Phase B: Liquid Waste (Experimental Mixtures)

Applicable to: LC-MS eluents, stock solutions.
» Solvent Identification: Determine the matrix.
o Scenario 1 (Aqueous/Methanol/Acetonitrile): This is the standard LC-MS mobile phase.

o Scenario 2 (Acids/Bases): If pH < 2 or > 12, neutralize before combining or use a
dedicated Corrosive Waste stream.

» Bulking: Pour into the Flammable Organic Solvent carboy (due to Acetonitrile/Methanol
content).

o Note: The trace amount of 1-Methyl-L-histidine-d5 does not alter the waste classification
of the bulk solvent.

e Logging: Record the addition on the carboy's log sheet.

Phase C: Empty Container Management (RCRA
Compliance)
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Applicable to: The original vendor vial.
o P-List Check: 1-Methyl-L-histidine is NOT a P-listed acutely hazardous waste [1].
e The "RCRA Empty" Standard:

o Ensure all material has been physically removed (pouring/scraping).[2]

o Verify less than 3% by weight remains [2].

o Defacing: Use a permanent marker to cross out the chemical name and the barcode on the
vial label.

e Disposal:
o Glass Vials: Place in the "Broken Glass/Sharps" container.[1]

o Plastic Vials: Place in regular trash (if permitted by local EHS) or chemically contaminated
trash.

Decision Logic Visualization

The following diagram maps the decision tree for disposing of 1-Methyl-L-histidine-d5,
ensuring compliance with segregation rules.
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Figure 1: Operational decision tree for segregating 1-Methyl-L-histidine-d5 waste streams
based on physical state and solvent matrix.

Emergency Response (Spill Protocol)

In the event of a benchtop spill of the solid powder:

+ PPE: Standard Nitrile gloves, Lab coat, Safety glasses. (Respiratory protection is generally
not required for milligram quantities unless dust generation is significant).
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» Containment: Do not use a vacuum (risk of aerosolization). Use a wet wipe or damp paper
towel to capture the powder.

o Decontamination: Wipe the surface with 70% Ethanol or Isopropanol to remove residual
organic film.

» Disposal: Place all wipes and gloves used in the cleanup into the Solid Chemical Waste
container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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